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Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling powdered substances like Pigment Red 81:2. This
brilliant, bluish-red organic pigment, belonging to the rhodamine class, requires specific
handling and disposal procedures to minimize risk and ensure a safe working environment.[1]
[2] This guide provides essential, immediate safety and logistical information, including
operational and disposal plans with procedural, step-by-step guidance.

Physical and Chemical Properties

A summary of the quantitative data for Pigment Red 81:2 is presented below for easy
reference. Note that some properties may vary depending on the specific supplier and
manufacturing process.
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Property Value

Appearance Brilliant bluish-red fine powder[1]

Molecular Formula C28H30CIN203Na[1]

Molecular Weight 501.99 g/mol [1]

CAS Number 12238-90-7, 75627-12-2, 12224-98-5[1][3][4]
Density ~1.5 g/cm?3[5]

Oil Absorption 45-55 g/100g [5]

Heat Resistance Up to 160°CJ[1]

Solubility Insoluble in water and most organic solvents[1]

Operational Plan: Handling Pigment Red 81:2

Adherence to the following step-by-step protocol is crucial for the safe handling of Pigment
Red 81:2 in a laboratory setting.

Engineering Controls and Preparation

o Ventilation: Always handle Pigment Red 81:2 in a well-ventilated area.[1] A chemical fume
hood is the preferred engineering control to minimize inhalation of the fine powder.[6]

o Work Area: Prepare a designated workspace. Cover the work surface with absorbent,
disposable liners to contain any spills. Ensure an eyewash station and safety shower are
readily accessible.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Pigment Red 81:2 powder:
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PPE Category

Specification

Rationale

Hand Protection

Nitrile rubber gloves[7]

Provides good resistance to a
variety of chemicals and is a
suitable alternative for those

with latex allergies.[8][9]

Eye Protection

Chemical safety goggles|[6]

Protects eyes from dust
particles and potential

splashes.

Respiratory Protection

NIOSH-approved N95 or
higher-efficiency particulate

respirator[10]

Essential for preventing the
inhalation of fine pigment
powder, which can cause
respiratory tract irritation.[6] A
half-mask or full-mask air
respirator with a particulate
filter is a better choice than a

simple dust mask.[11]

Protective Clothing

Laboratory coat

Prevents contamination of

personal clothing.

Weighing and Dispensing

o To minimize dust generation, handle the powder gently.

o Use a spatula or other appropriate tool for transferring the pigment.

« If possible, weigh the pigment directly into a sealable container within the fume hood.

Spill and Leak Procedures

 In case of a spill, do not use dry sweeping methods as this can disperse the dust into the air.

o Carefully dampen the spilled material with water.

o Use a wet cloth or a vacuum cleaner equipped with a HEPA filter to clean the area.[4]
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e Place all contaminated cleaning materials into a sealed, labeled container for proper
disposal.

Disposal Plan: Waste Management for Pigment Red
81:2

Proper disposal of Pigment Red 81:2 and associated waste is critical to prevent environmental
contamination and comply with regulations.

Waste Segregation and Collection

o Contaminated Solids: All disposable items that have come into contact with Pigment Red
81:2, such as gloves, absorbent liners, and cleaning materials, should be collected in a
dedicated, clearly labeled, and sealed waste container.

e Unused Pigment: Unwanted or expired Pigment Red 81:2 should be kept in its original or a
suitable, sealed, and labeled container.

Disposal Methodology

e Regulatory Compliance: All waste disposal must be carried out in accordance with local,
state, and federal regulations.[7] Users should familiarize themselves with their institution's
specific waste disposal guidelines.

o Hazardous Waste Classification: While many pigments are not classified as hazardous for
disposal, it is best practice to treat all chemical waste with caution.[12] Some wastes from
dye and pigment production are listed as hazardous (K181), but this is typically for industrial-
scale waste and depends on the concentration of specific harmful constituents.[13][14] For
laboratory-generated waste, consult your institution's environmental health and safety (EHS)
office to determine if it needs to be managed as hazardous waste.

 Recommended Disposal Route: As a precautionary measure, incineration by a licensed
waste disposal contractor is often the preferred method for organic pigment waste.[5] This
ensures the complete destruction of the chemical. Alternatively, disposal in a designated
hazardous waste landfill may be an option.[15] Do not dispose of Pigment Red 81:2 down
the drain or in regular trash.
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Experimental Workflow for Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of Pigment Red 81:2.
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Workflow for Handling Pigment Red 81:2

Preparation

Prepare Work Area
(Fume Hood, Liners)

:

Don Personal Protective Equipment
(Gloves, Goggles, Respirator, Lab Coat)

Handling

Weigh and Dispense Pigment

:

Perform Experimental Procedure

I
IfI Spill Occurs

IK:Ieanup & Dispos va

Clean Spills (Wet Method) Decontaminate Work Area

'

Collect Contaminated Waste
(Gloves, Liners, etc.)

:

Dispose of Waste via EHS

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1599079?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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